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Compound of Interest

Compound Name: Eucalyptone

Cat. No.: B1247899

Eucalyptone (CAS 470-82-6): A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
Eucalyptone, also known by its systematic name 1,8-Cineole. The information presented
herein is intended to support research, development, and quality control activities involving this
versatile monoterpenoid.

Core Properties and Data

Eucalyptone is a natural organic compound with a wide range of applications in the
pharmaceutical, cosmetic, and flavor industries. A detailed summary of its fundamental
properties is provided below.

Table 1: Physical and Chemical Properties of Eucalyptone
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Property

Value

Chemical Name

1,3,3-Trimethyl-2-oxabicyclo[2.2.2]octane

Synonyms

1,8-Cineole, Cajeputol

CAS Number

470-82-6[1][2][3][4][5][6]L7]

Molecular Formula

C10H180[2][3][4][6][8][9][10]

Molecular Weight 154.25 g/mol [2][3][4][6][9][10]

Appearance Colorless liquid[4][8][10][11][12]

Odor Characteristic camphor-like, fresh, and spicy[4]
[B][10][11][12]

Taste Spicy and cooling[4][8][11][12]

Density 0.921-0.923 g/cm3 at 25°CJ[8]

Melting Point 1.5 °C (274.65 K)[8]

Boiling Point 176-177 °C (449-450 K)[4][8][11][13]

Flash Point 49 °C (120.2 °F)[4][11]

Vapor Pressure

1.22 hPa at 20°C[13]

Refractive Index

1.455-1.460 at 20°C[8]

Water Solubility

3.5 g/L (practically insoluble)[13]

Solubility in Organic Solvents

Miscible with ethanol, ether, chloroform, glacial
acetic acid, and oils[4][8][10][11][14]

Octanol/Water Partition Coefficient (log Kow)

2.74[15]

Stability

Stable under normal conditions. Flammable.
Incompatible with strong acids, bases, and

oxidizing agents.[13][16]

Experimental Protocols
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The following section details standardized methodologies for the determination of key
physicochemical properties of Eucalyptone.

Boiling Point Determination (Adapted from ASTM D86)

This protocol outlines the standard test method for the distillation of petroleum products at
atmospheric pressure, which can be adapted for pure compounds like Eucalyptone.

o Objective: To determine the boiling temperature range of Eucalyptone.

e Apparatus: 100 mL distillation flask, condenser, 100 mL graduated cylinder, calibrated
thermometer, heating mantle.

e Procedure:

o

A 100 mL sample of Eucalyptone is placed in the distillation flask with a few boiling chips.
[17][18][19][20][21]

o The apparatus is assembled, ensuring the thermometer bulb is positioned just below the
side arm of the flask.

o The sample is heated, and the temperature is recorded when the first drop of condensate
falls into the graduated cylinder (Initial Boiling Point).

o The distillation is continued at a steady rate, and the vapor temperature is recorded as the
volume of distillate increases.

o The final boiling point is the maximum temperature recorded at the end of the distillation.

Water Solubility (Flask Method, adapted from OECD
Guideline 105)

This protocol describes a method for determining the water solubility of substances with low
solubility.

» Objective: To determine the saturation concentration of Eucalyptone in water at a given
temperature.
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o Apparatus: Erlenmeyer flasks with glass stoppers, magnetic stirrer and stir bars, constant
temperature bath, centrifuge, and a suitable analytical instrument for quantification (e.g., GC-
FID).

e Procedure:

[e]

An excess amount of Eucalyptone is added to a known volume of water in a flask.[22][23]
[24][25][26]

o The flask is sealed and agitated in a constant temperature bath until equilibrium is reached
(typically 24-48 hours).

o The mixture is then centrifuged to separate the aqueous phase from the undissolved
Eucalyptone.

o A sample of the clear aqueous phase is carefully removed.

o The concentration of Eucalyptone in the agueous sample is determined using a
calibrated analytical method.

n-Octanol/Water Partition Coefficient (HPLC Method,
adapted from OECD Guideline 117)

This method determines the partition coefficient (log Kow) using high-performance liquid
chromatography.

o Objective: To determine the lipophilicity of Eucalyptone.

o Apparatus: HPLC system with a pump, injection valve, a reversed-phase C18 column, and a
UV detector.

e Procedure:

o A calibration curve is established using a series of reference compounds with known log
Kow values.
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The retention times of the reference compounds and Eucalyptone are determined under
isocratic elution conditions.[1][27][28][29][30]

[e]

The logarithm of the retention factor (log k) is calculated for all substances.

[e]

Aregression line of log k versus log Kow for the reference substances is plotted.

o

[¢]

The log Kow of Eucalyptone is determined by interpolation from the calibration curve.

Biological Activity and Signaling Pathways

Eucalyptone exhibits notable anti-inflammatory and antioxidant properties, primarily through
the modulation of the NF-kB and MAPK signaling pathways.

Inhibition of the NF-kB Signaling Pathway

Eucalyptone has been shown to suppress the activation of the NF-kB pathway, a key regulator
of the inflammatory response. This inhibition leads to a reduction in the expression of pro-

inflammatory genes.
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Caption: Eucalyptone's inhibition of the NF-kB pathway.

Experimental Workflow: Western Blot for NF-kB
Activation
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The activation of the NF-kB pathway can be assessed by measuring the phosphorylation of
IkBa and the nuclear translocation of the p65 subunit using Western blotting.

1. Cell Culture & Treatment
(e.g., Macrophages + LPS +/- Eucalyptone)

2. Cytoplasmic & Nuclear
Protein Extraction

3. Protein Quantification
(BCA Assay)

4. SDS-PAGE

5. Protein Transfer to
PVDF Membrane

6. Blocking

7. Primary Antibody Incubation
(anti-p-IkBa, anti-p65)

8. Secondary Antibody Incubation

9. Chemiluminescent Detection
& Imaging
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Click to download full resolution via product page
Caption: Workflow for analyzing NF-kB activation via Western Blot.

Modulation of the MAPK Signaling Pathway

Eucalyptone also influences the mitogen-activated protein kinase (MAPK) signaling cascade,
which is involved in cellular responses to a variety of stimuli and plays a role in inflammation.
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Caption: Modulation of the MAPK pathway by Eucalyptone.

Safety and Handling

Eucalyptone is a flammable liquid and should be handled with appropriate safety precautions.
[16][31][32][33][34]
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Personal Protective Equipment: Wear safety glasses and chemical-resistant gloves.

Ventilation: Use in a well-ventilated area to avoid inhalation of vapors.

Fire Safety: Keep away from heat, sparks, and open flames. Use a dry chemical, foam, or
carbon dioxide extinguisher for fires.

Storage: Store in a cool, dry, well-ventilated area in tightly sealed containers.

Conclusion

This technical guide provides essential data and methodologies for the scientific and industrial
application of Eucalyptone. Its well-defined physicochemical properties and its significant
biological activities underscore its importance as a natural compound with therapeutic potential.
The provided protocols and pathway diagrams offer a foundational resource for further
research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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